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Compound of Interest

Compound Name: (+/-)15-HETE-d8
Cat. No.: B14805851
Get Quote

Executive Summary

Immediate Action Required: (+/-)15-HETE-d8 is a deuterated lipid standard typically supplied in
Acetonitrile or Ethanol.[1] Proper disposal is dictated by the solvent carrier, not the lipid solute.

e Primary Hazard: Flammable Liquid (Category 2), Acute Toxicity (if Acetonitrile).[1]

+ Radioactivity Status:None. The "d8" designation indicates stable deuterium isotopes. Do not

dispose of in radioactive waste streams.

* Regulatory Classification: RCRA Hazardous Waste (U003 for Acetonitrile formulations).[1]

Part 1: Material Identification & Hazard
Assessment[1]

Before initiating disposal, you must validate the solvent carrier stated on your specific vial's
Safety Data Sheet (SDS).[1] While (+/-)15-HETE-d8 is the analyte, the solvent governs the
waste code.[1]

The "Solvent Driver" Principle
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In analytical standards, the milligram-level toxicity of the lipid mediator (15-HETE) is negligible
compared to the volume and hazard profile of the solvent.

Component Function Hazard Profile Waste Driver?
Analyte (Internal Bioactive lipid;

(+/-)15-HETE-d8 o No
Standard) potential irritant.[1]

) Flammable, Toxic.
Solvent Carrier

Acetonitrile Metabolizes to YES (Primary)
(Common) )
cyanide.
Solvent Carrier
Ethanol Flammable. YES

(Alternative)

. ) Stable Isotope.[1]
Deuterium (d8) Isotopic Label ) ] No
Non-Radioactive.

Regulatory Waste Codes (RCRA)

o Unused Stock (Acetonitrile):U003 (Listed Hazardous Waste).
o Unused Stock (Ethanol):D001 (Ignitable).[1]

o Experimental Mixtures:FO03 (Spent non-halogenated solvents).

Part 2: Step-by-Step Disposal Protocol
Scenario A: Disposal of Expired or Unused Stock
(Full/Partial Ampules)

Objective: Dispose of the commercial chemical product without introducing incompatibility
hazards.

e Segregation: Do not mix pure stock ampules with general aqueous waste or halogenated
solvents (e.g., Chloroform/DCM) unless your facility's waste stream explicitly permits
"Commingled Solvents."[1]

o Containerization:

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.biomol.com/products/chemicals/lipids/15-s-hete-d8-cay334720-25
https://www.biomol.com/products/chemicals/lipids/15-s-hete-d8-cay334720-25
https://www.biomol.com/products/chemicals/lipids/15-s-hete-d8-cay334720-25
https://www.biomol.com/products/chemicals/lipids/15-s-hete-d8-cay334720-25
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14805851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Place the entire vial (cap tightened) into a Secondary Containment bag or small wide-
mouth jar.

o If bulking (pouring out liquid): Pour solvent into the "Flammable Organic Solvent" carboy.

o Glassware: The empty ampule must be triple-rinsed with a compatible solvent (e.g.,
methanol) before being discarded in "Laboratory Glass" trash.[1] Collect the rinsate as
hazardous waste.

e Labeling:
o Label as "Hazardous Waste."[1]
o Constituents: "Acetonitrile, (+/-)15-HETE-d8."[1]

o Hazard Checkbox: "Flammable," "Toxic."[1]

Scenario B: Disposal of Experimental Waste (LC-MS
Effluent/Extracts)

Objective: Manage dilute streams generated during Solid Phase Extraction (SPE) or Liquid
Chromatography.[1]

o Collection: Collect LC-MS effluent containing acetonitrile/methanol modifiers in the
"Flammable Solvent Waste" container.

e Aqueous Phase: If the extraction leaves a purely aqueous phase (buffer only), check pH. If
neutral (pH 5-9) and free of solvent, it may be drain-disposable depending on local municipal
codes.[1] When in doubt, collect as "Aqueous Waste."[1]

Part 3: Operational Visualizations
Waste Segregation Decision Logic

This self-validating workflow ensures you select the correct waste stream based on the
physical state of the material.
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Figure 1: Decision logic for segregating (+/-)15-HETE-d8 waste streams based on solvent

carrier and concentration.

Spill Response Protocol (Small Scale < 50mL)

Immediate actions for ampule breakage or pipette spills.

1. Assess Volume & Hazard 2. Don PPE 3. Ventilate Area 4. Absorb 5. Collect Debris 6. Label as Hazardous Waste
(Flammable/Toxic) (Nitrile Gloves, Goggles, Lab Coat) (Fume Hood/Open Sash) (Vermiculite or Absorbent Pads) (Seal in Bag/Jar) (Tag: Debris with Acetonitrile)

Click to download full resolution via product page

Figure 2: Standard Operating Procedure (SOP) for managing small-volume spills of lipid

standards.
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Part 4: Technical Reference Data

husical & Chemical ies for Disposal

Property Specification Operational Implication

Organic carbon source;

Molecular Formula C20H24Ds03 o
incinerable.[1]
] o High Fire Risk. Keep away
Flash Point (Acetonitrile) 2°C (35.6°F)
from heat/sparks.[1]
. o Do NOT pour down sink.[1]
Water Solubility Miscible (Solvent dependent) ] o
High mobility in water systems.
No radioactive decay
Stability Stable (Isotope) concerns. Store -20°C or

-80°C.

Why Incineration?

Incineration is the preferred disposal method for organic standards.

» Destruction Efficiency: High-temperature incineration (>1000°C) completely oxidizes the
arachidonic acid backbone and the solvent carrier into CO2 and H20.

o Deuterium Fate: The deuterium content is negligible and forms semi-heavy water (HDO)
upon combustion, which poses no environmental hazard at these concentrations.

o Cyanide Prevention: Controlled incineration of acetonitrile prevents the release of cyanide,
which can occur if the solvent is allowed to evaporate or react improperly in acidic drains.
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© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.biomol.com/products/chemicals/lipids/15-s-hete-d8-cay334720-25
https://www.biomol.com/products/chemicals/lipids/15-s-hete-d8-cay334720-25
https://www.biomol.com/products/chemicals/lipids/15-s-hete-d8-cay334720-25
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.biomol.com/products/chemicals/lipids/15-s-hete-d8-cay334720-25
https://www.osha.gov/hazcom
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14805851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e LIPID MAPS® Lipidomics Gateway. (n.d.).[1] Lipid Standards and Protocols. Retrieved from
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.15(S)-HETE-d8 | CAS 84807-87-4 | Cayman Chemical | Biomol.com [biomol.com]

o To cite this document: BenchChem. [Operational Guide: Proper Disposal Procedures for
(+/-)15-HETE-d8]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14805851/docs#operational-guide-proper-disposal-
procedures-for-15-hete-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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